81542-51-0(3-Amino-4-iodo-1H-pyrazole)

3-Amino-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1H-pyrazol-3-amine
- 3-AMINO-4-IODO-1H-PYRAZOLE
- 4-Iodo-1H-pyrazol-3-ylamine
- 4-Iodo-1H-pyrazol-5-amine
- 4-Iodo-3-aminopyrazole
- 4-Iodo-1H-pyrazol-3-amine (ACI)
- 3-amino-4-iodo-pyrazole
- 3-AMino-4-iodo-1H-pyrazole, 97%
- SCHEMBL19120114
- 81542-51-0
- ALBB-022287
- EN300-208702
- CPVCVVMJPIOKMN-UHFFFAOYSA-N
- CS-0343142
- AKOS015997921
- DTXSID00510997
- 3-Amino-4-iodo-1H-pyrazole, 95%
- STL415306
- 1H-pyrazol-5-amine, 4-iodo-
- AKOS015960270
- AS-60664
- MFCD12022325
- SCHEMBL1248250
- Z1269216483
- DA-02628
- 4-Chloro-6beta,17beta-dihydroxy-17alphalpha-methyl-1,4-androstadien-3-one-d3
- 3-Amino-4-iodo-1H-pyrazole
- MDL： MFCD12022325
- Inchi： 1S/C3H4IN3/c4-2-1-6-7-3(2)5/h1H,(H3,5,6,7)
- InChI Key： CPVCVVMJPIOKMN-UHFFFAOYSA-N
- SMILES： IC1C(N)=NNC=1

Computed Properties

Exact Mass: 208.94500
Monoisotopic Mass: 208.94499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 67.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Melting Point: 143-149 °C
PSA: 55.43000
LogP: 0.52660

3-Amino-4-iodo-1H-pyrazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： 26
Hazardous Material Identification：

3-Amino-4-iodo-1H-pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-4-iodo-1H-pyrazole Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB261055-25 g	3-Amino-4-iodo-1H-pyrazole; .	81542-51-0		25 g	€789.00	2023-07-20
TRC	A612730-1000mg	3-Amino-4-iodo-1H-pyrazole	81542-51-0		1g	$ 207.00	2023-04-19
eNovation Chemicals LLC	D767203-250mg	4-iodo-1H-pyrazol-5-amine	81542-51-0	95%	250mg	$130	2024-06-06
TRC	A612730-100mg	3-Amino-4-iodo-1H-pyrazole	81542-51-0		100mg	$ 64.00	2023-04-19
TRC	A612730-1g	3-Amino-4-iodo-1H-pyrazole	81542-51-0		1g	$ 170.00	2022-06-08
Enamine	EN300-1235024-1g	4-iodo-1H-pyrazol-3-amine	81542-51-0	95%	1g	$40.0	2023-09-16
Enamine	EN300-208702-0.1g	4-iodo-1H-pyrazol-3-amine	81542-51-0	95%	0.1g	$19.0	2023-07-08
Fluorochem	046451-5g	3-Amino-4-iodo-1H-pyrazole	81542-51-0	95%	5g	￡263.00	2022-03-01
abcr	AB261055-1g	3-Amino-4-iodo-1H-pyrazole; .	81542-51-0		1g	€108.40	2025-03-19
abcr	AB261055-25g	3-Amino-4-iodo-1H-pyrazole; .	81542-51-0		25g	€789.00	2025-03-19

3-Amino-4-iodo-1H-pyrazole Production Method

Synthetic Circuit 1

1820-80-0

81542-51-0

Reaction Conditions

1.1 Reagents: Iodine , Hydrogen peroxide Solvents: Water ; 24 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water ; rt

Reference

Green iodination of pyrazoles with iodine/hydrogen peroxide in water

Kim, Mary M.; et al, Tetrahedron Letters, 2008, 49(25), 4026-4028

Synthetic Circuit 2

1820-80-0

81542-51-0

Reaction Conditions

1.1 Reagents: Iodine , Nitric acid Solvents: Water ; 5 min, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bisulfite Solvents: Water ; 30 min, rt

Reference

Synthesis of 4-iodo pyrazole derivatives under microwave irradiation

Yang, Xiu-qin; et al, Huaxue Shiji, 2012, 34(9), 862-864

3-Amino-4-iodo-1H-pyrazole Raw materials

1H-pyrazol-5-amine

3-Amino-4-iodo-1H-pyrazole Preparation Products

3-Amino-4-iodo-1H-pyrazole (81542-51-0)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides